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Compound of Interest

Compound Name: Dabso

Cat. No.: B10857602

An in-depth examination of 1,4-Diazabicyclo[2.2.2]octane bis(sulfur dioxide), a stable and
versatile reagent for the incorporation of sulfur dioxide in organic synthesis.

Introduction

Dabso, an abbreviation for 1,4-Diazabicyclo[2.2.2]octane bis(sulfur dioxide), is a bench-stable,
colorless, crystalline solid that serves as a convenient and safer surrogate for gaseous sulfur
dioxide in a wide array of organic transformations. It is a charge-transfer complex formed
between the bicyclic amine 1,4-diazabicyclo[2.2.2]octane (DABCO) and two molecules of sulfur
dioxide. The solid-state structure reveals that each sulfur dioxide molecule is bound to a
nitrogen atom of the DABCO framework through weak N — S dative bonds. This stable adduct
mitigates the hazards associated with handling toxic and gaseous SO2, making it an invaluable
tool for synthetic chemists.

Dabso's primary utility lies in its ability to introduce the SO2 moiety into organic molecules,
facilitating the synthesis of a diverse range of sulfur-containing compounds. These include, but
are not limited to, metal sulfinates, sulfonyl fluorides, sulfonamides, sulfonohydrazides, sulfonic
esters, sulfonic thioesters, and sulfones. Its application spans various reaction types, including
one-pot protocols, annulation, and coupling reactions, often proceeding through the formation
of a sulfinate radical or anion intermediate.

Physicochemical and Spectral Properties
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Dabso is a hygroscopic solid that is readily handled under normal laboratory conditions,

although storage under an inert atmosphere is recommended. Its key physicochemical and

spectral data are summarized in the table below for easy reference.

Property Value Reference(s)
Molecular Formula C6H12N204S2
Molecular Weight 240.3 g/mol
White to off-white crystals or
Appearance
powder
Melting Point 112-114 °C (decomposition)

CAS Registry Number

119752-83-9

Solubility

Moderately soluble in polar
aprotic solvents (e.g., DMF,
acetonitrile); poorly soluble in
nonpolar solvents (e.g.,
hexane).

IR (KBr)

vSO2 asymmetric stretch at
1320 cm~1, symmetric stretch
at 1145 cm-1

13C NMR (DMSO-ds)

46.8 ppm (DABCO carbons)

Synthesis of Dabso

The industrial preparation of Dabso involves the direct reaction of DABCO with condensed and

bubbled sulfur dioxide gas at low temperatures. However, a safer and more convenient

laboratory-scale synthesis has been developed utilizing commercially available Karl-Fischer

reagent as the source of sulfur dioxide.

Experimental Protocol: Synthesis of Dabso using Karl-

Fischer Reagent

Materials:
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1,4-Diazabicyclo[2.2.2]octane (DABCO)

Karl-Fischer reagent (as a source of SO2)

Anhydrous tetrahydrofuran (THF)

Diethyl ether

Procedure:

In a dry flask under an inert atmosphere, dissolve DABCO in anhydrous THF.
e Cool the solution in an ice bath.

» Slowly add the Karl-Fischer reagent to the cooled DABCO solution. A precipitate of Dabso
will form almost immediately.

e Once the addition is complete, stir the mixture for a designated period to ensure complete
reaction.

o Collect the solid precipitate by filtration.

» Wash the solid with diethyl ether to remove any residual pyridine, methanol, and THF from
the Karl-Fischer reagent.

» Dry the resulting white to off-white solid under vacuum to yield pure Dabso.

This method avoids the direct handling of gaseous sulfur dioxide and typically provides Dabso
in high yield (96-97%).

DABCO in THF
[
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Caption: Synthesis of Dabso via precipitation from DABCO and Karl-Fischer reagent.

Applications in Organic Synthesis

Dabso has emerged as a versatile reagent in organic synthesis, primarily as a sulfur dioxide
surrogate. Its utility is highlighted in the preparation of several important classes of sulfur-
containing compounds.

Synthesis of Sulfonamides

A prominent application of Dabso is in the synthesis of sulfonamides, a functional group
prevalent in many pharmaceutical agents. One common approach involves a one-pot, three-
component reaction with a Grignard reagent and an amine.

Materials:
e Aryl or alkyl halide
 To cite this document: BenchChem. [Dabso: A Comprehensive Technical Guide for

Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857602#what-is-dabso-chemical-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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